Cas no 954265-99-7 (1-Benzyl-6-cyclopropyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid)

• Product Name: 1-Benzyl-6-cyclopropyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid
• CAS No: 954265-99-7
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 5032687
• Update Time: 2025-05-27

1-Benzyl-6-cyclopropyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• NE51209
• Z680883132
• 1-benzyl-6-cyclopropylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1-Benzyl-6-cyclopropyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

• Inchi： 1S/C17H15N3O2/c21-17(22)13-8-15(12-6-7-12)19-16-14(13)9-18-20(16)10-11-4-2-1-3-5-11/h1-5,8-9,12H,6-7,10H2,(H,21,22)
• InChI Key： HQRULNZCJUTCAP-UHFFFAOYSA-N
• SMILES： OC(C1C2C=NN(CC3C=CC=CC=3)C=2N=C(C=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• XLogP3: 2.5
• Topological Polar Surface Area: 68

Additional information on 1-Benzyl-6-cyclopropyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

Comprehensive Overview of 1-Benzyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS No. 954265-99-7)

The compound 1-Benzyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS No. 954265-99-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its pyrazolo[3,4-b]pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and therapeutic potential. The presence of a benzyl group and a cyclopropyl moiety further enhances its versatility, making it a subject of interest for drug discovery and development.

In recent years, researchers have explored the applications of 1-Benzyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid in targeting various biological pathways. Its structural features align with modern trends in small-molecule drug design, particularly in the context of kinase inhibition and enzyme modulation. The compound's carboxylic acid functionality provides a handle for further derivatization, enabling the synthesis of prodrugs or conjugates with improved pharmacokinetic properties.

The synthesis of CAS No. 954265-99-7 typically involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Recent advancements in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the production of this compound and its analogs. These innovations address the growing demand for efficient and scalable routes to complex heterocycles in both academic and industrial settings.

From a pharmacological perspective, the pyrazolo[3,4-b]pyridine scaffold has demonstrated promising activity in preclinical studies for various indications. While specific data on 1-Benzyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid may be limited, structurally related compounds have shown potential in addressing unmet medical needs. This has led to increased interest in understanding the structure-activity relationships (SAR) of this chemical class.

The physicochemical properties of 954265-99-7, including its solubility, stability, and lipophilicity, make it suitable for further optimization in drug development programs. Computational chemistry and molecular modeling approaches have been employed to predict its binding modes and interactions with biological targets, reflecting the integration of artificial intelligence in modern drug discovery workflows.

In the context of green chemistry and sustainability, researchers are investigating eco-friendly synthetic routes to compounds like 1-Benzyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid. This aligns with the pharmaceutical industry's growing emphasis on reducing environmental impact while maintaining synthetic efficiency. The development of catalytic methods and the use of renewable solvents represent important directions in this field.

Analytical characterization of CAS No. 954265-99-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the structural integrity and purity of the compound, which are critical considerations for research applications. The availability of high-quality reference standards has facilitated its use in various scientific investigations.

The potential applications of 1-Benzyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid extend beyond pharmaceuticals. Material scientists have explored similar structures for their electronic properties, suggesting possible uses in organic electronics or as functional materials. This interdisciplinary potential highlights the importance of fundamental research on this chemical class.

As the scientific community continues to explore the properties and applications of 954265-99-7, proper handling and storage procedures remain essential. While not classified as hazardous, standard laboratory safety protocols should be followed when working with this compound to ensure researcher safety and compound integrity.

Future research directions for 1-Benzyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid may include expanded biological screening, formulation development, and the exploration of novel synthetic methodologies. The compound's structural features position it as a valuable building block for the discovery of new chemical entities with potential therapeutic value.